Cas no 1783462-66-7 (1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 1783462-66-7
• MF: C₁₀H₉F₃N₂O
• MW: 230.186472654343
• CID: 5713070
• PubChem ID: 84625966
• Update Time: 2025-06-11

1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one
• EN300-1072137
• 1783462-66-7
• 2(1H)-Quinoxalinone, 3,4-dihydro-1-methyl-6-(trifluoromethyl)-

• Inchi： 1S/C10H9F3N2O/c1-15-8-3-2-6(10(11,12)13)4-7(8)14-5-9(15)16/h2-4,14H,5H2,1H3
• InChI Key： ZFWZWCVGVAKODE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)NCC(N2C)=O)(F)F

Computed Properties

• Exact Mass: 230.06669740g/mol
• Monoisotopic Mass: 230.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 391.6±42.0 °C(Predicted)
• pka: 1.12±0.20(Predicted)

Additional information on 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one

Introduction to 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1783462-66-7)

1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one, with the CAS number 1783462-66-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxalines, which are known for their diverse biological activities and therapeutic potential.

The chemical structure of 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one features a tetrahydroquinoxaline core with a methyl group and a trifluoromethyl group attached to specific positions. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have explored the biological activities of 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound exhibited significant cytotoxic activity against several human cancer cell lines, including lung, breast, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound could effectively protect neuronal cells from oxidative stress and apoptosis. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2021 reported that the compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Synthetic methods for producing 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one have been optimized to improve yield and purity. A recent paper in the Tetrahedron Letters described a novel synthetic route that involves a palladium-catalyzed coupling reaction followed by cyclization. This method not only enhances the efficiency of synthesis but also reduces the environmental impact by minimizing waste production.

The safety profile of 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one has been evaluated through various toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further long-term studies are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 1-Methyl-6-(trifluoromethyl)-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1783462-66-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.